Cas no 2227832-56-4 (rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine)

Technical Introduction: rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine is a chiral cyclopropylamine derivative featuring a 1,2,4-triazole substituent. Its stereospecific structure and functional group arrangement make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing bioactive compounds. The cyclopropane ring enhances conformational rigidity, while the triazole moiety offers versatile reactivity for further derivatization. This compound’s balanced lipophilicity and steric profile contribute to its potential in optimizing drug-like properties, such as metabolic stability and target binding affinity. Its synthetic utility is further underscored by the ethyl group, which modulates electronic and steric effects, enabling tailored modifications for specific applications. Suitable for research in medicinal chemistry and catalysis.

rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine structure

2227832-56-4 structure

Product Name:rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine

CAS No:2227832-56-4

MF:C₇H₁₂N₄

MW:152.196980476379

CID:6422152

PubChem ID:165626603

Update Time:2025-06-08

rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

- rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine
- EN300-1779328
- 2227832-56-4
- Inchi： 1S/C7H12N4/c1-2-11-7(9-4-10-11)5-3-6(5)8/h4-6H,2-3,8H2,1H3/t5-,6-/m1/s1
- InChI Key： WMOOPWNIHNCNNX-PHDIDXHHSA-N
- SMILES： N[C@@H]1C[C@H]1C1=NC=NN1CC

Computed Properties

Exact Mass: 152.106196400g/mol
Monoisotopic Mass: 152.106196400g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 56.7Å²

rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1779328-0.05g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	0.05g	$1344.0	2023-09-20
Enamine	EN300-1779328-0.1g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	0.1g	$1408.0	2023-09-20
Enamine	EN300-1779328-0.25g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	0.25g	$1472.0	2023-09-20
Enamine	EN300-1779328-0.5g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	0.5g	$1536.0	2023-09-20
Enamine	EN300-1779328-1.0g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	1g	$1599.0	2023-06-03
Enamine	EN300-1779328-2.5g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	2.5g	$3136.0	2023-09-20
Enamine	EN300-1779328-5.0g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	5g	$4641.0	2023-06-03
Enamine	EN300-1779328-10.0g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	10g	$6882.0	2023-06-03
Enamine	EN300-1779328-1g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	1g	$1599.0	2023-09-20
Enamine	EN300-1779328-5g	rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine	2227832-56-4	5g	$4641.0	2023-09-20

rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine Related Literature

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Additional information on rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine (CAS No. 2227832-56-4)

The compound rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine (CAS No. 2227832-56-4) is a chiral cyclopropane derivative featuring a 1,2,4-triazole moiety. Its unique structural characteristics make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both cyclopropane and triazole rings contributes to its potential bioactivity, which is currently being explored in various preclinical studies.

Recent trends in drug discovery highlight the growing demand for small-molecule modulators targeting specific biological pathways. The rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine has garnered attention due to its potential applications in central nervous system (CNS) disorders and metabolic diseases. Researchers are particularly interested in its stereochemistry, as the (1R,2R) configuration may influence its binding affinity to target proteins, a topic frequently searched in academic databases.

From a synthetic chemistry perspective, the preparation of rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine involves multi-step organic transformations, including cyclopropanation and heterocyclic coupling reactions. These methods are often discussed in forums related to medicinal chemistry optimization, a hot topic among synthetic chemists. The compound's CAS No. 2227832-56-4 serves as a critical identifier for researchers sourcing materials or validating experimental results.

In the context of AI-driven drug design, molecular descriptors of rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine are being analyzed to predict its pharmacokinetic properties. This aligns with the increasing use of machine learning in hit-to-lead optimization, a frequently searched term in computational chemistry circles. The compound's logP and hydrogen bond acceptor/donor counts are key parameters for such analyses.

Environmental and regulatory considerations are also relevant for rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine. While not classified as hazardous, its biodegradation profile and green chemistry synthesis routes are areas of active investigation. These aspects resonate with the pharmaceutical industry's push toward sustainable manufacturing, a trending topic in ESG (Environmental, Social, and Governance) reports.

In summary, rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine represents a promising scaffold in modern drug discovery. Its CAS No. 2227832-56-4 ensures traceability in research, while its structural features align with current interests in targeted therapy and computational ADMET prediction. Continued studies on this compound may unlock new avenues for treating complex diseases.